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Compound of Interest

Compound Name: 5H-Benzofuro[3,2-c]carbazole-d10

Cat. No.: B12379518

Essential Safety and Handling of 5H-Benzofuro[3,2-
c]carbazole-d10

For researchers, scientists, and drug development professionals, the proper handling of
specialized compounds like 5H-Benzofuro[3,2-c]carbazole-d10 is paramount for both
personal safety and maintaining the integrity of the substance. This guide provides essential,
immediate safety and logistical information, including operational and disposal plans, to ensure
the safe and effective use of this deuterated aromatic heterocyclic compound.

Compound Information:

Property Value

Chemical Name 5H-Benzofuro[3,2-c]carbazole-d10
CAS Number 2607949-29-9[1][2]

Molecular Formula C18HD10NOJ1]

Molecular Weight 267.35 g/mol [1]

Hazard Identification and Personal Protective
Equipment (PPE)
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While a specific Safety Data Sheet (SDS) for the deuterated form is not readily available, the
parent compound, 5H-Benzofuro[3,2-c]carbazole, is known to be harmful if swallowed (H302)
and is associated with a GHS07 (Warning) pictogram. The toxicological properties of this class
of compounds are not fully investigated, and it is prudent to assume that it may cause eye,
skin, and respiratory tract irritation[3]. Due to its deuterated nature, it is also likely to be
hygroscopic, readily absorbing moisture from the atmosphere[4].

Required Personal Protective Equipment:

PPE Category Item Specification

Nitrile or neoprene gloves
should be worn. Always
) ] ] inspect gloves for integrity
Hand Protection Chemical-resistant gloves
before use and change them

immediately if contaminated.[5]

[6]

o Must meet ANSI Z87.1
) Safety glasses with side ]
Eye Protection _ standards to protect against
shields or safety goggles )
chemical splashes.[5][6]

A flame-resistant lab coat (e.qg.,

Nomex) should be worn and

Body Protection Laboratory coat
fully buttoned to protect
against splashes and spills.[5]
All handling of the solid
compound should be
Respiratory Protection Use in a well-ventilated area performed in a certified

chemical fume hood to avoid

inhalation of dust particles.[3]

Step-by-Step Handling Protocol

The primary concern when handling deuterated compounds is to prevent isotopic dilution
through hydrogen-deuterium (H-D) exchange with atmospheric moisture[4][7].
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Experimental Workflow:

o Acclimatization: Before use, allow the sealed container of 5SH-Benzofuro[3,2-c]carbazole-
d10 to equilibrate to room temperature. This crucial step prevents condensation from forming
inside the container upon opening.[4]

 Inert Atmosphere Operations: All manipulations of the compound should be carried out under
a dry, inert atmosphere, such as a glove box or under a gentle stream of nitrogen or argon
gas. This minimizes exposure to moisture and air.[4][7]

» Weighing: Use a calibrated analytical balance inside the inert atmosphere to accurately
weigh the desired amount of the solid.

o Dissolution: If preparing a solution, use anhydrous solvents to dissolve the compound.

o Storage of Solutions: Store prepared solutions in tightly sealed vials with PTFE-lined caps to
prevent solvent evaporation and atmospheric contamination. For long-term storage,
refrigeration (2-8 °C) or freezing (-20 °C) is recommended.[7]
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Safe Handling Workflow for 5H-Benzofuro[3,2-c]carbazole-d10

First Aid and Emergency Procedures

In the event of exposure, immediate action is critical.
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Exposure Route First Aid Measures

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, while holding the

eyelids open. Seek medical attention.[3]

Remove contaminated clothing and wash the
) affected area thoroughly with soap and water for
Skin Contact _ _ o
at least 15 minutes. Seek medical attention if

irritation persists.[3]

Move the individual to fresh air. If breathing is

) difficult, provide oxygen. If not breathing, give
Inhalation o o ] ) )

artificial respiration. Seek immediate medical

attention.[3]

Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water and
Ingestion . .
have them drink 2-4 cups of water or milk. Seek

immediate medical attention.[3]

In case of a spill, evacuate the area. Wearing
appropriate PPE, carefully sweep or vacuum up

Spills the solid material, avoiding dust generation.
Place the waste in a sealed container for

disposal.[3]

Disposal Plan

All waste containing 5H-Benzofuro[3,2-c]carbazole-d10 must be treated as hazardous

chemical waste.

Disposal Workflow:
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Collect Waste in a Labeled, Sealed Container

:

Store Waste in a Designated Hazardous Waste Area

:

Arrange for Pickup by a Licensed Chemical Waste Disposal Service
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Chemical Waste Disposal Workflow

Disposal Steps:

e Segregation: Collect all solid waste, contaminated consumables (e.g., gloves, weighing
paper), and unused solutions in a dedicated, clearly labeled, and sealed hazardous waste
container.

o Storage: Store the waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area, away from incompatible materials.

» Disposal: Dispose of the chemical waste through a licensed and certified hazardous waste
disposal company, following all local, state, and federal regulations. Do not dispose of it
down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12379518#personal-protective-equipment-for-
handling-5h-benzofuro-3-2-c-carbazole-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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